Monocyclohexyl phthalate
Monocyclohexyl phthalate
Monocyclohexyl phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy groups of phthalic acid with cyclohexanol. It is a metabolite of the commonly used plasticiser dicyclohexyl phthalate. It has a role as a xenobiotic metabolite. It derives from a cyclohexanol.
Brand Name:
Vulcanchem
CAS No.:
7517-36-4
VCID:
VC0057235
InChI:
InChI=1S/C14H16O4/c15-13(16)11-8-4-5-9-12(11)14(17)18-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16)
SMILES:
C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)O
Molecular Formula:
C14H16O4
Molecular Weight:
248.27 g/mol
Monocyclohexyl phthalate
CAS No.: 7517-36-4
Reference Standards
VCID: VC0057235
Molecular Formula: C14H16O4
Molecular Weight: 248.27 g/mol
| CAS No. | 7517-36-4 |
|---|---|
| Product Name | Monocyclohexyl phthalate |
| Molecular Formula | C14H16O4 |
| Molecular Weight | 248.27 g/mol |
| IUPAC Name | 2-cyclohexyloxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C14H16O4/c15-13(16)11-8-4-5-9-12(11)14(17)18-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16) |
| Standard InChIKey | PMDKYLLIOLFQPO-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)O |
| Canonical SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)O |
| Description | Monocyclohexyl phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy groups of phthalic acid with cyclohexanol. It is a metabolite of the commonly used plasticiser dicyclohexyl phthalate. It has a role as a xenobiotic metabolite. It derives from a cyclohexanol. |
| Synonyms | 2-(3-methylcinnamylhydrazono)propionate BM 42,304 BM 42304 BM-42.304 BM-42304 MCHP |
| PubChem Compound | 165618 |
| Last Modified | Nov 11 2021 |
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